Cas no 31891-08-4 (Isopropyl 2-aminothiophene-3-carboxylate)

• Product Name: Isopropyl 2-aminothiophene-3-carboxylate
• CAS No: 31891-08-4
• Molecular Formula: C₈H₁₁NO₂S
• Molecular Weight: 185.24344
• MDL: MFCD03422703
• CID: 1070694
• PubChem ID: 4512126

Isopropyl 2-aminothiophene-3-carboxylate Properties

Names and Identifiers

• Isopropyl 2-aminothiophene-3-carboxylate
• AC1NCID4
• ALBB-002019
• BBL016877
• CTK6B0564
• MolPort-000-887-083
• SBB030262
• STK436412
• SureCN7799474
• MFCD03422703
• isopropyl 2-aminothiophene-3-carboxylate
• isopropyl2-aminothiophene-3-carboxylate
• CS-0316191
• SCHEMBL7799474
• DTXSID20403837
• isopropyl 2-aminothiophene-3-carboxylate(SALTDATA: FREE)
• AKOS000305089
• propan-2-yl 2-aminothiophene-3-carboxylate
• VS-05650
• 31891-08-4

• MDL： MFCD03422703
• InChIKey： XDZGFDGFDORWCN-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11NO2S/c1-5(2)11-8(10)6-3-4-12-7(6)9/h3-5H,9H2,1-2H3
• SMILES： CC(C)OC(=O)C1=C(N)SC=C1

Computed Properties

• Exact Mass: 185.05104977g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 185.05104977g/mol
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 80.6Ų